AFD-R
Overview
Description
AFD-R is a potent immunomodulator which activates sphingosine-1-phosphate receptor. This compound is a prodrug of ALL-R, and a derivative of FTY720.
Scientific Research Applications
Additive Fabrication in Medicine and Healthcare
Additive fabrication (AF) and rapid prototyping (RP) technologies, often associated with product development and small batch manufacturing, have seen significant applications in the field of medicine and healthcare. This includes the development of new methods and systems based on AF principles, as well as utilizing existing systems to aid health care services. Notable applications encompass the fabrication of custom implants and scaffolds for rehabilitation, pre-operative surgical planning models, anatomical models for mechanical testing, drug delivery devices, and the development of AF techniques specifically designed for medical applications (Giannatsis & Dedoussis, 2009).
Vibration Characteristics of Air Film Damping
Air Film Damping (AFD) has been researched for decades, particularly for suppressing fatigue damage in aeroengine blades. Recent studies have developed a theoretical model and experimental analysis of AFD, establishing the dissipation mechanism by assuming the viscous gas inside the thin air film is Poiseuille flow. Findings indicate that AFD shows promising performance in vibration suppression, and the research delves into how structure parameters such as installation position, air film length and thickness, and thin skin thickness influence the vibration suppression effect (Zhang et al., 2019).
Signal Compression in Electrocardiogram Signals
The Blaschke unwinding adaptive Fourier decomposition (AFD) is a new signal decomposition theory that has been applied to electrocardiogram signals. This method, utilizing the Nevanlinna factorization and the maximal selection principle, achieves faster convergence rates with higher fidelity. It's particularly beneficial in preserving R-peak information for heart rate variability analysis, showing better performance compared to other state-of-the-art approaches (Tan, Zhang, & Wu, 2018).
Properties
Molecular Formula |
C18H30NNa2O5P |
|---|---|
Molecular Weight |
417.39 |
IUPAC Name |
(R)-2-Amino-4-(4-heptyloxyphenyl)-2-methylbutyl phosphate disodium salt |
InChI |
InChI=1S/C18H32NO5P.2Na/c1-3-4-5-6-7-14-23-17-10-8-16(9-11-17)12-13-18(2,19)15-24-25(20,21)22;;/h8-11H,3-7,12-15,19H2,1-2H3,(H2,20,21,22);;/q;2*+1/p-2/t18-;;/m1../s1 |
InChI Key |
JRYPJBDCVMPUHH-JPKZNVRTSA-L |
SMILES |
O=P([O-])([O-])OC[C@](C)(N)CCC1=CC=C(OCCCCCCC)C=C1.[Na+].[Na+] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AFD R; AFD R; AFD-R; AFD-(R); AFD (R); AFD(R) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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